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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the purification of 1-nitropropan-2-
ol, a key intermediate in various synthetic applications. The following protocols are designed to
guide researchers in obtaining high-purity 1-nitropropan-2-ol, suitable for downstream
applications in drug development and fine chemical synthesis.

Introduction

1-Nitropropan-2-ol (CAS No: 3156-73-8) is a nitro alcohol of significant interest in organic
synthesis.[1] It serves as a versatile building block for the introduction of nitro and hydroxyl
functionalities into molecules. The purity of 1-nitropropan-2-ol is critical for the success of
subsequent reactions, making efficient purification a crucial step in its preparation. Common
synthetic routes, such as the Henry reaction between nitromethane and acetaldehyde, often
yield crude product mixtures containing unreacted starting materials, byproducts, and residual
catalysts.[2] This document outlines three common purification techniques: fractional
distillation, column chromatography, and recrystallization.

Physicochemical Properties of 1-Nitropropan-2-ol

A thorough understanding of the physical and chemical properties of 1-nitropropan-2-ol is
essential for selecting and optimizing a purification strategy.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1295101?utm_src=pdf-interest
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.evitachem.com/product/evt-1613866
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=79213
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C3H7NOs [11[3]
Molecular Weight 105.09 g/mol [3]
Appearance Colorless to yellowish liquid [4]

Boiling Point 72-74 °C at 1 mmHg [5]

Density 1.185 g/mL at 25 °C [5]

Slightly soluble in water.
- Soluble in polar organic
Solubility _ [51[6]
solvents like ethanol and

methanol.

Purification Methodologies

The choice of purification method depends on the nature of the impurities, the desired final
purity, and the scale of the operation.

Fractional Distillation under Reduced Pressure

Fractional distillation is the most common and efficient method for purifying 1-nitropropan-2-ol
on a larger scale, especially for removing volatile impurities and non-volatile residues. Due to
its relatively high boiling point at atmospheric pressure, distillation is performed under reduced
pressure (vacuum) to prevent decompaosition.

Experimental Protocol:

o Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump,
a manometer, a cold trap, and a fractionating column (e.g., Vigreux or packed column).
Ensure all glass joints are properly sealed with vacuum grease.

e Charging the Flask: Charge the crude 1-nitropropan-2-ol into a round-bottom flask. Add a
few boiling chips or a magnetic stir bar to ensure smooth boiling.

e Initiating Vacuum: Gradually reduce the pressure in the system to the desired level (e.g., 1-
10 mmHg).
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e Heating: Begin heating the distillation flask using a heating mantle.
e Fraction Collection:
o Collect the initial fraction, which may contain lower-boiling impurities.

o Monitor the temperature at the head of the fractionating column. Collect the main fraction
of 1-nitropropan-2-ol at a constant temperature (e.g., 72-74 °C at 1 mmHg).

o Stop the distillation before the flask runs dry to avoid the concentration of potentially
unstable residues.

o Characterization: Analyze the purity of the collected fractions using techniques such as Gas
Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Expected Outcome:

Parameter Before Purification After Fractional Distillation
Purity (GC-FID) ~85% >98%

Yield - ~70-85%

Appearance ::::;Wish slightly viscous Colorless liquid

Workflow Diagram:

Fractional Distillation Workflow for 1-Nitropropan-2-ol

Column Chromatography

Column chromatography is a highly effective method for purifying small to medium quantities of
1-nitropropan-2-ol, particularly for removing impurities with similar boiling points.

Experimental Protocol:

o Stationary Phase Preparation: Pack a glass column with silica gel (e.g., 230-400 mesh)
using a slurry packing method with a non-polar solvent (e.g., hexane).
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o Sample Loading: Dissolve the crude 1-nitropropan-2-ol in a minimal amount of the mobile
phase and load it onto the top of the silica gel bed.

o Elution:

o Begin elution with a non-polar solvent (e.g., hexane) and gradually increase the polarity by
adding a more polar solvent (e.g., ethyl acetate). A typical gradient could be from 100%
hexane to a 50:50 mixture of hexane and ethyl acetate.

o The optimal solvent system should be determined beforehand using Thin Layer
Chromatography (TLC).

o Fraction Collection: Collect fractions in test tubes and monitor the elution of the product
using TLC.

e Solvent Removal: Combine the pure fractions and remove the solvent under reduced
pressure using a rotary evaporator.

o Characterization: Confirm the purity of the isolated product by GC or NMR.

Expected Outcome:

After Column

Parameter Before Purification
Chromatography
Purity (TLC/GC) ~85% >99%
Yield - ~60-80%
Yellowish, slightly viscous )
Appearance Colorless oil

liquid

Workflow Diagram:

Column Chromatography Workflow for 1-Nitropropan-2-ol

Recrystallization

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

While 1-nitropropan-2-ol is a liquid at room temperature, recrystallization can be employed if it
is converted to a solid derivative or if it solidifies at low temperatures. This method is highly
effective for removing small amounts of impurities.

Experimental Protocol:

» Solvent Selection: Choose a suitable solvent or solvent mixture in which 1-nitropropan-2-ol
is sparingly soluble at low temperatures and highly soluble at higher temperatures. A mixture
of a polar solvent (e.g., ethanol) and a non-polar solvent (e.g., hexane) can be effective.

o Dissolution: Dissolve the crude 1-nitropropan-2-ol in a minimum amount of the hot solvent.

e Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove
them.

o Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath
to induce crystallization.

« |solation of Crystals: Collect the crystals by vacuum filtration using a Buichner funnel.

e Washing: Wash the crystals with a small amount of the cold recrystallization solvent to
remove any adhering impurities.

e Drying: Dry the purified crystals under vacuum.

o Characterization: Determine the melting point and purity (e.g., by NMR) of the recrystallized
product.

Expected Outcome:

Parameter Before Purification After Recrystallization
Purity (Melting Point/NMR) ~85% >99.5%

Yield - ~50-70%

Appearance :;S;Wish slightly viscous Crystalline solid (if applicable)
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Logical Relationship Diagram:

Logical Flow of the Recrystallization Process

Safety Precautions

« 1-Nitropropan-2-ol is harmful if swallowed, in contact with skin, or if inhaled. It also causes
skin and serious eye irritation.[3]

e Always work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Nitro compounds can be unstable, especially at elevated temperatures. Avoid excessive
heating during distillation.

By following these detailed protocols, researchers can effectively purify 1-nitropropan-2-ol to
the high degree of purity required for demanding applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Purification of 1-
Nitropropan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295101#methods-for-the-purification-of-1-
nitropropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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